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Compound of Interest

Compound Name: 4-Nitrophenyl isocyanate

Cat. No.: B128723

Essential Guide to Handling 4-Nitrophenyl
Isocyanate

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals for the proper handling and disposal of 4-Nitrophenyl isocyanate.
Adherence to these procedures is vital for ensuring laboratory safety and environmental
protection.

Chemical Identifier and Properties

Property Value

CAS Number 100-28-7[1]

Molecular Formula C7H4AN203[2]

Molecular Weight 164.12 g/mol

Appearance White to yellow to green powder or crystals
Melting Point 56-59 °C (lit.)

Boiling Point 137-138 °C/11 mmHg (lit.)

Storage Temperature 2-8°C
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Hazard Identification and Safety Precautions

4-Nitrophenyl isocyanate is a hazardous chemical requiring careful handling. It is classified
as an acute toxicant, a skin and eye irritant, and a respiratory sensitizer.[1] Inhalation may lead
to allergy or asthma-like symptoms.[1] Always handle this compound in a well-ventilated area
or a chemical fume hood.[3]

Signal Word: Danger([1]

Hazard Statements:

o Harmful if swallowed or if inhaled.[1]

o Causes skin irritation.[1]

o Causes serious eye irritation.[1]

e May cause allergy or asthma symptoms or breathing difficulties if inhaled.[1]
o May cause respiratory irritation.[1]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial when working with 4-Nitrophenyl isocyanate to minimize
exposure and ensure safety.

1. Engineering Controls:

o Always handle 4-Nitrophenyl isocyanate in a certified chemical fume hood to minimize
inhalation exposure.[4]

o Ensure safety showers and eyewash stations are readily accessible.[5]
2. Personal Protective Equipment (PPE):

» Respiratory Protection: For operations that may generate dust or aerosols, a full-face
respirator with filters suitable for organic vapors and particulates (such as an A2P3 or similar
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rating) is recommended.[6] For weighing and small-scale solution preparation within a fume
hood, a dust mask (N95) may be sufficient, but a full risk assessment should be conducted.

e Hand Protection: Wear chemical-resistant gloves such as nitrile or butyl rubber.[6][7] Do not
use latex gloves as they offer inadequate protection.[8]

o Eye Protection: Chemical safety goggles are mandatory.[3][6] When not using a full-face
respirator, a face shield should also be worn to protect against splashes.[9][10]

» Skin and Body Protection: A lab coat or chemical-resistant coveralls should be worn to
prevent skin contact.[6][9]

3. Handling and Use:

» Avoid breathing dust, fumes, or vapors.

e Prevent contact with skin and eyes.[3]

e Do not eat, drink, or smoke in the laboratory area.[10]

e Wash hands thoroughly after handling.[3][10]

Disposal Plan: Step-by-Step Decontamination and
Waste Disposal

Proper disposal of 4-Nitrophenyl isocyanate and contaminated materials is critical to prevent
environmental contamination and ensure safety. Isocyanates must be neutralized before
disposal.

1. Small Spills:

o Containment: In case of a small spill, dike the area with an inert absorbent material like sand
or vermiculite to prevent it from spreading.[4]

o Neutralization: Do NOT use water directly on the spill as it can cause a violent reaction.[4]
Instead, cover the spill with an absorbent material and then apply a decontamination
solution.
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Decontamination Solutions:

o Formula 1: 5% sodium carbonate, 0.5% liquid detergent in water.

o Formula 2: 3-8% concentrated ammonia, 0.2% liquid detergent, and 92-97% water.[4]

Procedure:

o Apply the decontamination solution to the absorbed spill and let it sit for at least 15
minutes.[4]

o Collect the neutralized material into an open-top, labeled waste container. Do not seal the
container immediately, as the reaction may generate carbon dioxide, leading to
pressurization.[4]

. Contaminated Materials and Empty Containers:

All disposable PPE (gloves, lab coats, etc.) and any materials used for cleaning spills should
be considered hazardous waste.

Rinse empty containers with a suitable solvent (e.g., toluene) and then decontaminate with
one of the solutions mentioned above. The rinsate should be collected as hazardous waste.

. Final Disposal:

All neutralized waste and contaminated materials should be collected by a licensed
hazardous waste disposal contractor.[4] Ensure the waste container is clearly labeled with its
contents.

Workflow for Handling 4-Nitrophenyl Isocyanate
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Workflow for Safe Handling of 4-Nitrophenyl Isocyanate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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